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Compound of Interest

Compound Name: 2-Chloro-6-fluoronicotinic acid

CAS No.: 1211533-26-4

Cat. No.: B578435

Get Quote

An In-Depth Technical Guide to the Spectroscopic Data of 2-Chloro-6-fluoronicotinic acid

Introduction
2-Chloro-6-fluoronicotinic acid (CAS No. 1211533-26-4) is a halogenated pyridine carboxylic

acid derivative.[1][2][3] Such compounds are of significant interest to researchers in medicinal

chemistry and materials science due to their utility as versatile building blocks in the synthesis

of complex organic molecules. The specific arrangement of chloro, fluoro, and carboxylic acid

substituents on the pyridine ring imparts unique electronic properties and reactivity, making it a

valuable intermediate for developing novel pharmaceuticals and agrochemicals.

A thorough understanding of a molecule's spectroscopic signature is fundamental to confirming

its identity, purity, and structure. This guide provides a detailed analysis of the expected

spectroscopic data for 2-Chloro-6-fluoronicotinic acid, including Nuclear Magnetic

Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). The

interpretations are grounded in established spectroscopic principles and comparative data from

structurally related molecules.
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Molecular Structure and Spectroscopic Implications
The foundational step in any spectroscopic analysis is a clear understanding of the molecule's

structure. The substituents on the pyridine ring—a chlorine atom at C2, a fluorine atom at C6,

and a carboxylic acid at C3—dictate the molecule's electronic environment and, consequently,

its interaction with electromagnetic radiation.

Caption: Molecular structure of 2-Chloro-6-fluoronicotinic acid with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule. For this compound, ¹H, ¹³C, and ¹⁹F NMR are all highly informative.

¹H NMR Spectroscopy
Causality Behind Experimental Choices: High-field ¹H NMR (e.g., 400 MHz or higher) is

recommended to resolve the fine coupling patterns between the aromatic protons and the

fluorine atom. Deuterated solvents such as DMSO-d₆ or CDCl₃ are standard choices; DMSO-d₆

is often preferred for carboxylic acids as it solubilizes them well and allows for the observation

of the acidic proton.

Predicted ¹H NMR Spectrum: The structure has two aromatic protons, H4 and H5.

H5 Proton: This proton is ortho to the fluorine atom at C6 and meta to the carboxylic acid at

C3. It is expected to appear as a doublet of doublets due to coupling with both H4 and the

¹⁹F atom. The strong electron-withdrawing effect of the adjacent fluorine will deshield this

proton, shifting it downfield.

H4 Proton: This proton is ortho to the carboxylic acid and meta to both the chlorine and

fluorine atoms. It will be deshielded by the anisotropic effect of the C=O bond. It is expected

to appear as a doublet of doublets due to coupling with H5 and a smaller long-range

coupling to the ¹⁹F atom.
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Proton
Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity

Predicted Coupling
Constants (J, Hz)

COOH 13.0 - 14.0 broad singlet (br s) -

H4 8.20 - 8.40 dd
³J(H4-H5) ≈ 8.0 Hz,

⁴J(H4-F6) ≈ 1.5 Hz

H5 7.40 - 7.60 dd
³J(H5-H4) ≈ 8.0 Hz,

³J(H5-F6) ≈ 6.0 Hz

Note: These predictions are based on analysis of related structures such as 2-chloronicotinic

acid and 6-fluoronicotinic acid.[4][5]

¹³C NMR Spectroscopy
Causality Behind Experimental Choices: A standard proton-decoupled ¹³C NMR experiment will

reveal six distinct signals for the six carbon atoms of the pyridine ring and one for the carboxylic

acid carbon. The key feature will be the presence of C-F coupling constants, which are

invaluable for assigning the fluorinated carbon and its neighbors.

Predicted ¹³C NMR Spectrum:

C6 (bearing F): Will appear at a very downfield chemical shift due to the direct attachment of

the highly electronegative fluorine atom and will exhibit a large one-bond C-F coupling

constant.

C2 (bearing Cl): Will also be downfield due to the attached chlorine.

C3 (bearing COOH): Its chemical shift will be influenced by the attached carboxyl group.

C4 & C5: These carbons will show smaller two- and three-bond C-F couplings, respectively.

COOH Carbon: Expected in the typical range for carboxylic acids.
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Carbon
Predicted Chemical Shift
(δ, ppm)

Predicted C-F Coupling
(JCF, Hz)

COOH 164 - 167 ~0

C6 162 - 166 ¹J ≈ 240-260 Hz

C2 150 - 153 ³J ≈ 3-5 Hz

C4 142 - 145 ³J ≈ 15-20 Hz

C3 125 - 128 ⁴J ≈ 3-5 Hz

C5 112 - 115 ²J ≈ 35-40 Hz

Note: Chemical shift predictions are based on established ranges for substituted pyridines.[6]

¹⁹F NMR Spectroscopy
Causality Behind Experimental Choices: ¹⁹F NMR is a highly sensitive technique with a wide

chemical shift range, making it excellent for confirming the presence and electronic

environment of fluorine.[5] A standard proton-coupled ¹⁹F spectrum is ideal as it will show

coupling to adjacent protons.

Predicted ¹⁹F NMR Spectrum: A single signal is expected for the fluorine atom at the C6

position. This signal will be split into a doublet of doublets by the adjacent H5 proton and the

more distant H4 proton. The chemical shift is typically referenced to CFCl₃.

Atom
Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity

Predicted Coupling
Constants (J, Hz)

F6 -70 to -90 dd
³J(F6-H5) ≈ 6.0 Hz,

⁴J(F6-H4) ≈ 1.5 Hz

Note: The chemical shift range is typical for fluorine on an aromatic ring adjacent to nitrogen.

Infrared (IR) Spectroscopy
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Causality Behind Experimental Choices: IR spectroscopy is used to identify the functional

groups present in a molecule. For a solid sample, the spectrum can be acquired using a KBr

pellet or Attenuated Total Reflectance (ATR), with ATR being a more modern and rapid

technique.

Predicted Major IR Absorption Bands: The IR spectrum will be characterized by several key

absorptions corresponding to the molecule's functional groups.

Functional Group Vibration Type
Predicted
Wavenumber
(cm⁻¹)

Intensity

O-H (Carboxylic Acid) Stretch 2500 - 3300 Broad, Strong

C-H (Aromatic) Stretch 3050 - 3150 Medium

C=O (Carboxylic Acid) Stretch 1700 - 1730 Strong

C=N, C=C (Aromatic

Ring)
Stretch 1550 - 1610 Medium-Strong

C-F Stretch 1200 - 1250 Strong

C-Cl Stretch 700 - 800 Medium

Note: The broad O-H stretch is a hallmark of the hydrogen-bonded dimer form of carboxylic

acids in the solid state.

Mass Spectrometry (MS)
Causality Behind Experimental Choices: Mass spectrometry provides information about the

molecular weight and formula of a compound. Electrospray ionization (ESI) is a soft ionization

technique well-suited for polar molecules like carboxylic acids and will likely show the

protonated molecule [M+H]⁺ or deprotonated molecule [M-H]⁻. Electron Ionization (EI) would

provide more fragmentation information.

Predicted Mass Spectrum: The molecular formula is C₆H₃ClFNO₂. The molecular weight is

175.55 g/mol .[7]
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Molecular Ion Peak: A key feature will be the isotopic pattern for chlorine. The molecular ion

region will show two peaks:

M⁺: at m/z 175 (for ³⁵Cl)

[M+2]⁺: at m/z 177 (for ³⁷Cl)

The intensity ratio of these peaks will be approximately 3:1, which is characteristic of a

molecule containing one chlorine atom.

Major Fragmentation Pathways:

Loss of the carboxyl group (-COOH, 45 Da) to give a fragment at m/z 130/132.

Loss of a chlorine atom (-Cl, 35/37 Da).

Decarboxylation (-CO₂, 44 Da).

Ion Predicted m/z (for ³⁵Cl) Description

[M-H]⁻ 174
Deprotonated molecule (ESI

Negative)

[M]⁺ 175 Molecular Ion (EI)

[M+2]⁺ 177 Isotope Peak (EI)

[M-COOH]⁺ 130 Loss of carboxylic acid

[M-Cl]⁺ 140 Loss of chlorine

Experimental Protocols & Workflow
Trustworthiness through Self-Validation: Adherence to standardized protocols is crucial for

generating reliable and reproducible spectroscopic data. The following workflow represents a

best-practice approach for the characterization of a novel solid compound like 2-Chloro-6-
fluoronicotinic acid.
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Sample Preparation
(Solid, >95% Purity)

NMR Sample Prep
(5-10 mg in 0.6 mL

DMSO-d6)

IR Sample Prep
(Direct analysis via ATR)

MS Sample Prep
(1 mg/mL in MeOH/H2O)

NMR Acquisition
(¹H, ¹³C, ¹⁹F, COSY)

IR Acquisition
(4000-400 cm⁻¹ Scan)

MS Acquisition
(ESI+/- or EI Scan)

Data Processing
(Fourier Transform,

Peak Picking, Integration)

Structural Elucidation
& Verification

Click to download full resolution via product page

Caption: General workflow for spectroscopic characterization of an organic compound.

1. NMR Spectroscopy Protocol:

Accurately weigh 5-10 mg of the sample and dissolve in approximately 0.6 mL of a

deuterated solvent (e.g., DMSO-d₆).

Transfer the solution to a 5 mm NMR tube.

Acquire spectra on a spectrometer operating at a field strength of ≥ 400 MHz for ¹H.

Record standard ¹H, proton-decoupled ¹³C, and ¹⁹F spectra at room temperature.

Reference the spectra to the residual solvent peak (DMSO at 2.50 ppm for ¹H and 39.52

ppm for ¹³C) or an internal standard. For ¹⁹F, an external reference like CFCl₃ is used.
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2. IR Spectroscopy (ATR) Protocol:

Ensure the ATR crystal (typically diamond or germanium) is clean by wiping with isopropanol.

Record a background spectrum of the empty ATR stage.

Place a small amount of the solid sample directly onto the crystal.

Apply pressure using the anvil to ensure good contact.

Collect the sample spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

The final spectrum is presented in absorbance or transmittance mode.

3. Mass Spectrometry (ESI) Protocol:

Prepare a stock solution of the sample at ~1 mg/mL in a suitable solvent like methanol or

acetonitrile.

Dilute the stock solution to a final concentration of 1-10 µg/mL using a mobile phase (e.g.,

50:50 acetonitrile:water with 0.1% formic acid for positive mode).

Infuse the sample solution directly into the ESI source at a flow rate of 5-10 µL/min.

Acquire spectra in both positive and negative ion modes over a relevant m/z range (e.g., 50-

500).

Conclusion
The structural characterization of 2-Chloro-6-fluoronicotinic acid is readily achievable

through a combination of standard spectroscopic techniques. ¹H and ¹³C NMR will define the

core carbon-hydrogen framework, with characteristic C-F couplings providing unambiguous

assignment confirmation. ¹⁹F NMR serves as a direct and sensitive probe for the fluorine

environment. IR spectroscopy will confirm the presence of the key carboxylic acid, aromatic,

and carbon-halogen functionalities. Finally, mass spectrometry will verify the molecular weight

and elemental composition, with the distinct 3:1 isotopic pattern for chlorine serving as a

definitive marker. Together, these techniques provide a comprehensive and robust analytical

package for the unequivocal identification of this important chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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